![molecular formula C20H17F3N2O3 B258538 benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate](/img/structure/B258538.png)
benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate, also known as BMTP, is a chemical compound that has gained significant attention in recent years due to its potential scientific research applications. BMTP is a pyrimidine derivative that has been found to possess unique biochemical and physiological effects, making it a promising candidate for a wide range of research studies.
Mechanism of Action
The mechanism of action of benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cellular metabolism. It has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
This compound has been found to possess a number of unique biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and certain bacteria. It has also been found to possess antioxidant activity, which may contribute to its potential health benefits.
Advantages and Limitations for Lab Experiments
One of the main advantages of benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate for lab experiments is its ability to inhibit the growth of cancer cells and certain bacteria, making it a promising candidate for the development of new cancer therapies and antibiotics. However, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are a number of potential future directions for research involving benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate. One area of interest is the development of new cancer therapies based on its antitumor activity. Another area of interest is the development of new antibiotics based on its ability to inhibit the growth of certain bacteria. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Synthesis Methods
Benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate can be synthesized using a variety of methods, including the reaction of 2-(trifluoromethyl)benzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate. The resulting product can then be treated with benzyl bromide to yield this compound. Other methods include the reaction of 2-(trifluoromethyl)benzaldehyde with ethyl acetoacetate followed by a Knoevenagel condensation with cyanoacetic acid.
Scientific Research Applications
Benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate has been found to have potential applications in a variety of scientific research areas, including medicinal chemistry, drug discovery, and cancer research. It has been shown to possess antitumor activity, making it a promising candidate for the development of new cancer therapies. This compound has also been found to inhibit the growth of certain bacteria, making it a potential candidate for the development of new antibiotics.
properties
Molecular Formula |
C20H17F3N2O3 |
---|---|
Molecular Weight |
390.4 g/mol |
IUPAC Name |
benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate |
InChI |
InChI=1S/C20H17F3N2O3/c1-12-16(18(26)28-11-13-7-3-2-4-8-13)17(25-19(27)24-12)14-9-5-6-10-15(14)20(21,22)23/h2-10,17H,11H2,1H3,(H2,24,25,27) |
InChI Key |
RYUFNTCKIOKXDT-UHFFFAOYSA-N |
SMILES |
CC1=C(C(NC(=O)N1)C2=CC=CC=C2C(F)(F)F)C(=O)OCC3=CC=CC=C3 |
Canonical SMILES |
CC1=C(C(NC(=O)N1)C2=CC=CC=C2C(F)(F)F)C(=O)OCC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.